Cas no 2138222-13-4 (Sodium 4,5-dimethylthiophene-2-sulfinate)

• Product Name: Sodium 4,5-dimethylthiophene-2-sulfinate
• CAS No: 2138222-13-4
• MF: C₆H₇NaO₂S₂
• MW: 198.238350152969
• CID: 6264105
• PubChem ID: 165449307
• Update Time: 2025-05-23

Sodium 4,5-dimethylthiophene-2-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-723154
• sodium 4,5-dimethylthiophene-2-sulfinate
• 2138222-13-4
• Sodium 4,5-dimethylthiophene-2-sulfinate

• Inchi： 1S/C6H8O2S2.Na/c1-4-3-6(10(7)8)9-5(4)2;/h3H,1-2H3,(H,7,8);/q;+1/p-1
• InChI Key： RJKIPALTFJWDDA-UHFFFAOYSA-M
• SMILES： S1C(=CC(C)=C1C)S(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 197.97851609g/mol
• Monoisotopic Mass: 197.97851609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 154
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 87.6Ų

Additional information on Sodium 4,5-dimethylthiophene-2-sulfinate

Sodium 4,5-Dimethylthiophene-2-Sulfinate: A Comprehensive Overview

Sodium 4,5-dimethylthiophene-2-sulfinate, with the CAS number 2138222-13-4, is a significant compound in the field of organic chemistry. This compound has garnered attention due to its unique chemical properties and potential applications in various industries. The molecule consists of a thiophene ring substituted with two methyl groups at positions 4 and 5, along with a sulfinate group at position 2. This structure endows the compound with distinct reactivity and stability, making it a valuable tool in modern chemical synthesis.

The synthesis of sodium 4,5-dimethylthiophene-2-sulfinate typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production of this compound, ensuring higher yields and purities. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction rates while maintaining product quality. Such innovations highlight the ongoing efforts to improve the scalability and sustainability of chemical manufacturing processes.

One of the most notable applications of sodium 4,5-dimethylthiophene-2-sulfinate is in the field of organometallic chemistry. The sulfinate group acts as a strong directing group, facilitating nucleophilic substitutions and other transformations. This property has been exploited in the synthesis of complex organic molecules, including pharmaceutical intermediates and advanced materials. Recent studies have demonstrated its utility in the construction of heterocyclic compounds, which are critical components in drug discovery and development.

In addition to its role in organic synthesis, sodium 4,5-dimethylthiophene-2-sulfinate has found applications in polymer chemistry. The thiophene moiety is known for its conjugated π-system, which imparts unique electronic properties to polymers. By incorporating this compound into polymer frameworks, researchers have developed materials with enhanced conductivity and stability. These materials hold promise for use in flexible electronics, energy storage devices, and sensors.

The environmental impact of sodium 4,5-dimethylthiophene-2-sulfinate has also been a topic of interest. Studies have shown that the compound exhibits low toxicity and biodegradability under certain conditions. This makes it a safer alternative to traditional chemicals used in industrial processes. Furthermore, its ability to function under mild reaction conditions reduces energy consumption and waste generation, aligning with global sustainability goals.

Recent research has focused on expanding the versatility of sodium 4,5-dimethylthiophene-2-sulfinate by exploring its reactivity under various catalytic systems. For example, transition metal catalysts have been employed to facilitate cross-coupling reactions involving this compound. These reactions enable the construction of complex molecular architectures with high precision and efficiency. Such advancements underscore the importance of interdisciplinary collaboration in advancing chemical science.

In conclusion, sodium 4,5-dimethylthiophene-2-sulfinate is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new potential uses for this compound, its significance in the chemical landscape is expected to grow further.